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Compound of Interest |

Compound Name: 6-Hydroxy-5-nitronicotinonitrile
CAS No.: 320405-84-3
Cat. No.: B1602793

Get Quote

An In-Depth Technical Guide to 6-Hydroxy-5-nitronicotinic Acid

Introduction

This technical guide provides a comprehensive overview of 6-Hydroxy-5-nitronicotinic acid, a
significant pyridine derivative. It is important to note that the initial request for "6-Hydroxy-5-
nitronicotinonitrile” did not yield a specific CAS number or substantial literature. However, the
closely related compound, 6-Hydroxy-5-nitronicotinic acid, is well-documented and is the focus
of this guide. This compound serves as a crucial intermediate in the synthesis of various
pharmaceuticals and agrochemicals, and exhibits a range of biological activities.[1] This guide
will delve into its chemical identity, properties, synthesis methodologies, safety protocols, and
diverse applications, offering valuable insights for researchers, chemists, and professionals in
drug development.

Chemical Identity and Properties

6-Hydroxy-5-nitronicotinic acid, also known as 6-Hydroxy-5-nitropyridine-3-carboxylic acid, is a
key organic building block.[2] Its fundamental properties are summarized in the table below.
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Property Value Source
CAS Number 6635-31-0 [2][3][4]
Molecular Formula C6H4N205 [21[31[4]
Molecular Weight 184.11 g/mol [21[31[4]
Form Solid
Purity Typically =295% [2][3]
0O=C(0)C1=CN=C(0)C(=0)=C
SMILES [4]
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Synthesis of 6-Hydroxy-5-nitronicotinic Acid

The synthesis of 6-Hydroxy-5-nitronicotinic acid typically involves the nitration of 6-
hydroxynicotinic acid. Several methods have been reported, primarily differing in the nitrating
agents and reaction conditions.

Synthesis Workflow Diagram
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Reactants

6-Hydroxynicotinic Acid Nitrating Agent
(CAS: 5006-66-6) (e.g., Fuming Nitric Acid, Conc. H2SO4/HNO3)
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6-Hydroxy-5-nitronicotinic Acid
(CAS: 6635-31-0)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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